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Compound of Interest

Sodium (S)-2-hydroxy-4-
Compound Name:

methylvalerate
CAS No.: 54641-21-3
Cat. No.: B14637578

Get Quote

\ J

Compound Profile & Risk Assessment

Sodium (S)-2-hydroxy-4-methylvalerate is the sodium salt of (S)-2-hydroxyisocaproic acid
(HICA), a leucine metabolite. While generally considered less volatile than its acid precursor,
the salt form presents specific handling challenges due to its fine particulate nature and
hygroscopicity.
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Property Details

Chemical Name Sodium (S)-2-hydroxy-4-methylvalerate

Sodium (S)-Leucate; Sodium (S)-2-

Synonyms . .
hydroxyisocaproate; Sodium HICA

13748-90-8 (Acid form); Salt often cited as
Sodium salt of 13748-90-8

Parent Acid CAS

Physical State White crystalline powder or amorphous solid

Solubility Highly soluble in water; soluble in ethanol

Serious Eye Irritation (Category 2A); Skin

Irritation (Category 2); Specific Target Organ
Key Hazards o ) ]

Toxicity - Single Exposure (Respiratory Tract

Irritation).[1][2][3]

Hygroscopic.[4] Absorbs atmospheric moisture
Reactivity rapidly, leading to clumping and concentration

errors. Stable under normal conditions.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is dictated by the quantity handled and the potential for dust generation.
This matrix ensures adequate protection without over-encumbering the researcher.

PPE Decision Logic (Visualized)
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Start: Assess Task

Physical Form?

Aqueous Solution Solid / Powder

Large Volume (>500mL)

Splash Protection:
+ Face Shield (if pouring) < 1g (Weighing) > 19 or Open Transfer
+ Neoprene Apron (large vol)

n Fume Hood

Standard PPE: Enhanced PPE:
Lab Coat, Nitrile Gloves, + N95/P100 Respirator
Safety Glasses + Fume Hood Required

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and quantity handled.

Detailed PPE Specifications
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Component

Specification

Rationale

Eye Protection

Chemical Safety Goggles
(ANSI z87.1)

Essential. The salt can cause
severe irritation and corneal
damage due to high ionic
strength and pH effects upon
contact with moisture in the

eye.

Hand Protection

Nitrile Gloves (Min. thickness
0.11 mm)

Provides excellent resistance
to organic salts. Latex is not
recommended due to potential
allergenicity and lower
chemical resistance. Double-
gloving is recommended for

guantities >10g.

Respiratory

N95 or P100 Mask (if outside
hood)

Fine powders can easily
become airborne. Inhalation
causes respiratory tract
irritation. Always handle solids

inside a Fume Hood.

Body Protection

Lab Coat (100% Cotton or

Nomex)

Prevents skin contact.
Synthetic blends may melt if
exposed to fire (though this
compound is not highly
flammable, general lab safety

applies).

Operational Handling Protocols
Protocol A: Safe Weighing (Hygroscopic Management)

Objective: To weigh the compound accurately while preventing moisture absorption and dust

inhalation.

o Preparation:
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o Equip PPE: Lab coat, nitrile gloves, safety goggles.

o Verify Fume Hood airflow (>100 fpm).

o Critical: Bring a desiccator containing the stock bottle into the hood. Do not open the stock
bottle in a humid open lab environment.

e Weighing:

o

Place the balance inside the hood (if possible) or use a transfer vessel.

[¢]

Open the stock bottle only immediately before weighing.

[¢]

Use a static-free spatula to transfer the powder into a tared weighing boat.

[e]

Note: If the powder appears clumpy, it has already absorbed moisture. This will affect
molarity calculations.

e Transfer:
o Immediately recap the stock bottle and return it to the desiccator.

o Dissolve the weighed solid immediately or cover the weighing boat with Parafilm.

Protocol B: Dissolution & Solution Preparation

Objective: To prepare a stock solution without generating aerosols.
¢ Solvent Selection: Water (highly soluble), Ethanol (soluble), DMSO (soluble).
» Procedure:

o Place the receiving vessel (beaker/flask) on a magnetic stirrer.

o Add approx. 70% of the final volume of solvent.

o Slow Addition: Add the solid Sodium (S)-2-hydroxy-4-methylvalerate slowly to the vortex
of the stirring solvent. Do not dump quickly, as this creates a "puff" of dust.
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o Rinse the weighing boat with the solvent to ensure quantitative transfer.

o Adjust to final volume.

o Labeling: Label clearly with "Sodium (S)-2-hydroxy-4-methylvalerate,” Concentration,

Date, and "lrritant."

Emergency Response & Spill Cleanup

In the event of a spill, rapid action is required to prevent spread and exposure.

Spill Response Workflow

Cover with wet paper towel
Dry Spill (Powder) > to suppress dust.

Scoop into bag.
& Evacuate Area : (Goggles, N95, Double Gloves) (Solid Organic Salt)
Absorb with vermiculite

Wet Spill (Solution) ———pm| or spill pads.
Scoop into bag.

Click to download full resolution via product page
Figure 2: Step-by-step spill response for solid and liquid forms.

o First Aid (Eyes): Rinse cautiously with water for at least 15 minutes. Remove contact lenses
if present and easy to do.[5] Seek medical attention immediately.

o First Aid (Skin): Wash with plenty of soap and water.[5] If irritation occurs, get medical

advice.

Disposal & Deactivation

Disposal must comply with local, state, and federal regulations. As an organic salt, it generally
does not require complex deactivation (like quenching a pyrophoric), but it must not be flushed
without verification of local sewer codes.
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Method Procedure Applicability

1. Dissolve solid in excess

water.2. Check pH (expect Only for small quantities
Aqueous Disposal (If 6.0-8.0).[4] Neutralize if (<10g) if local regulations
Permitted) outside 5.5-9.0 range.3. Flush ~ permit non-toxic organic salts
down the drain with copious in sewer.

water (20x volume).

1. Place solid or absorbed spill
material in a sealed
container.2.[6] Label: "Non- Recommended for all
Solid Waste (Preferred) RCRA Regulated Chemical commercial/academic labs to
Solid - Sodium HICA".3. Hand ensure compliance.
over to EHS/Waste

Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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